Cas no 83898-16-2 (2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide)

• Product Name: 2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide
• CAS No: 83898-16-2
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD00023367
• CID: 728112
• PubChem ID: 99003
• Update Time: 2025-04-23

2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetamide, a-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-2-morpholin-4-ylacetamide
• 2-(4-METHOXYPHENYL)-2-MORPHOLINO-ACETAMIDE
• alpha-(4-methoxyphenyl)morpholine-4-acetamide
• 2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide
• 2-(4-METHOXYPHENYL)-2-MORPHOLINOACETAMIDE
• AKOS005169861
• AR3302
• NSC 163358
• EINECS 281-224-8
• DTXSID501269258
• EN300-110903
• CHEMBL4545520
• AS-871/43489778
• NSC-163358
• NS00061023
• SCHEMBL15797451
• AS-45576
• alpha-(4-Methoxyphenyl)-4-morpholineacetamide
• MFCD00023367
• CS-0172568
• NSC163358
• A923264
• 2-(4-Methoxyphenyl)-2-(4-morpholinyl)acetamide
• 83898-16-2

• MDL： MFCD00023367
• Inchi： 1S/C13H18N2O3/c1-17-11-4-2-10(3-5-11)12(13(14)16)15-6-8-18-9-7-15/h2-5,12H,6-9H2,1H3,(H2,14,16)
• InChI Key： UWDSSTLGCJFDOH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(N)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide

Introduction to 4-Morpholineacetamide, a-(4-methoxyphenyl)- (CAS No. 83898-16-2)

4-Morpholineacetamide, a-(4-methoxyphenyl)-, identified by its Chemical Abstracts Service (CAS) number 83898-16-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both morpholine and methoxyphenyl functional groups in its molecular structure endows it with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 4-Morpholineacetamide, a-(4-methoxyphenyl)- consists of a morpholine ring linked to an acetamide moiety, with an additional 4-methoxyphenyl group attached to the acetamide nitrogen. This configuration not only contributes to its distinct pharmacophoric features but also opens up numerous possibilities for structural modifications and functionalization. Such modifications are crucial in optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates, ensuring their efficacy and safety in clinical settings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 4-Morpholineacetamide, a-(4-methoxyphenyl)- has emerged as a promising candidate in this context due to its ability to interact with biological targets in a manner that is both selective and potent. Studies have demonstrated its potential in various preclinical models, suggesting its utility in treating a range of diseases, including neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 4-Morpholineacetamide, a-(4-methoxyphenyl)- is its versatility as a chemical probe. Researchers have leveraged its unique structure to develop libraries of derivatives that exhibit improved pharmacological properties. For instance, modifications to the methoxyphenyl group have been shown to modulate binding affinity and metabolic stability, while alterations to the morpholine ring can enhance solubility and bioavailability. These findings underscore the importance of 4-Morpholineacetamide, a-(4-methoxyphenyl)- as a building block in medicinal chemistry.

The synthesis of 4-Morpholineacetamide, a-(4-methoxyphenyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

From a computational chemistry perspective, 4-Morpholineacetamide, a-(4-methoxyphenyl)- has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding interactions with biological targets at the atomic level. By employing techniques such as docking simulations and molecular dynamics simulations, researchers have been able to predict how this compound might behave within living systems. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

The pharmacological profile of 4-Morpholineacetamide, a-(4-methoxyphenyl)- has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed its ability to inhibit specific enzymes and receptors associated with various disease pathways. For example, it has shown promise in inhibiting enzymes involved in inflammation and pain signaling. In vivo studies have further corroborated these findings by demonstrating therapeutic effects in animal models of these conditions.

One particularly notable area of research involving 4-Morpholineacetamide, a-(4-methoxyphenyl)- is its potential application in treating neurological disorders. Preliminary studies suggest that it may modulate neurotransmitter systems relevant to conditions such as depression and anxiety. The ability of this compound to cross the blood-brain barrier has made it an attractive candidate for further investigation in this field. Additionally, its structural features may allow it to interact with targets that are otherwise difficult to reach with conventional small molecules.

The development of new drugs is often hampered by issues related to drug resistance and toxicity. However, 4-Morpholineacetamide,a-(4-methoxyphenyl) - has shown promise in overcoming these challenges through its unique mechanism of action. By targeting multiple pathways simultaneously or by inducing adaptive responses in affected cells, this compound could offer therapeutic benefits where traditional treatments have failed. Ongoing research aims to elucidate these mechanisms further and translate these findings into clinical practice.

Regulatory considerations play a critical role in bringing new drugs to market, including those derived from compounds like 4-Morpholineacetamide,a-( 4-methoxyphenyl) - . Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they are approved for human use。 Additionally, rigorous preclinical testing provides essential data on safety profiles，which is crucial for regulatory submissions。 These efforts are essential for ensuring patient safety while advancing medical treatments based on innovative chemical entities。

The future prospects for 4-Morpholineacetamide,a-( 4-methoxyphenyl) - are promising，with ongoing research exploring new applications across multiple therapeutic areas。 Advances in synthetic chemistry，computational modeling，and drug delivery systems continue to expand the potential uses for this versatile compound。 As our understanding grows，so too does the likelihood that 4-Morpholineacetamide,a-( 4-methoxyphenyl) - will play an increasingly important role in addressing unmet medical needs。